Cas no 2094685-67-1 (4-(difluoromethoxy)-3-formylbenzoic acid)

• Product Name: 4-(difluoromethoxy)-3-formylbenzoic acid
• CAS No: 2094685-67-1
• MF: C₉H₆F₂O₄
• MW: 216.138350009918
• CID: 5254454
• Update Time: 2025-05-22

4-(difluoromethoxy)-3-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3-formylbenzoic acid

• Inchi： 1S/C9H6F2O4/c10-9(11)15-7-2-1-5(8(13)14)3-6(7)4-12/h1-4,9H,(H,13,14)
• InChI Key： LVYHMYHVBALDPY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC(F)F)C(C=O)=C1

Additional information on 4-(difluoromethoxy)-3-formylbenzoic acid

Comprehensive Overview of 4-(difluoromethoxy)-3-formylbenzoic acid (CAS No. 2094685-67-1): Properties, Applications, and Industry Insights

4-(Difluoromethoxy)-3-formylbenzoic acid (CAS No. 2094685-67-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This difluoromethoxy-substituted benzoic acid derivative combines a formyl group (–CHO) and a carboxylic acid (–COOH) moiety, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₉H₆F₂O₄, and molecular weight of 216.14 g/mol reflect its compact yet functionally rich design.

The compound’s fluorinated aromatic ring system is particularly noteworthy, as fluorination strategies are a hot topic in drug discovery to enhance metabolic stability and bioavailability. Researchers frequently search for "fluorinated building blocks for medicinal chemistry" or "benzoic acid derivatives in drug design," aligning with the growing demand for high-value synthetic intermediates. The difluoromethoxy group (–OCF₂H) in this compound offers improved lipophilicity compared to traditional methoxy groups, a feature often explored in optimizing CNS-active drugs.

In synthetic applications, 4-(difluoromethoxy)-3-formylbenzoic acid serves as a critical precursor for constructing heterocyclic scaffolds, such as benzimidazoles or quinazolines, which are core structures in many FDA-approved therapeutics. Recent publications highlight its utility in developing kinase inhibitors and GPCR-targeted compounds, addressing trending searches like "small-molecule modulators for oncology targets." The formyl group enables condensation reactions with amines or hydrazines, while the carboxylic acid allows for peptide coupling or esterification, making it a multifunctional linker in combinatorial chemistry.

From a sustainability perspective, the compound’s role in green chemistry initiatives is under exploration. With increasing searches for "eco-friendly fluorination methods" and "biodegradable aromatic intermediates," researchers are investigating catalytic systems to optimize its synthesis. Analytical techniques like HPLC-MS and ¹⁹F NMR are commonly employed for purity assessment, addressing quality concerns raised in forums discussing "QC standards for fluorinated APIs."

The commercial availability of CAS 2094685-67-1 through specialty chemical suppliers has expanded its accessibility for high-throughput screening campaigns. Its stability under ambient conditions (storage recommendations typically suggest 2–8°C under inert atmosphere) makes it practical for industrial-scale applications. As patent analyses reveal, derivatives of this compound are being evaluated for non-opioid pain management solutions—a pressing healthcare need frequently queried in scientific databases.

In material science, the π-conjugated system of this benzoic acid variant shows promise in developing organic electronic materials, resonating with searches for "fluorinated organic semiconductors." Theoretical studies suggest its potential as a ligand in coordination polymers, though this remains an emerging area. Regulatory-compliant documentation (e.g., REACH registration) ensures its adoption in GMP-compliant synthesis, a key concern for pharmaceutical manufacturers.

Future directions for 4-(difluoromethoxy)-3-formylbenzoic acid may include bioconjugation strategies for antibody-drug conjugates (ADCs) or pro-drug development, topics dominating recent conference proceedings. Its balanced logP value (predicted ~1.8) and hydrogen-bonding capacity make it attractive for fragment-based drug discovery—another trending search term in computational chemistry circles.